![molecular formula C7H5Br2NO2 B051390 4-Bromo-1-(bromomethyl)-2-nitrobenzene CAS No. 82420-34-6](/img/structure/B51390.png)
4-Bromo-1-(bromomethyl)-2-nitrobenzene
Overview
Description
4-Bromo-1-(bromomethyl)-2-nitrobenzene, also known as 4-Bromo-1-bromomethyl-2-nitrobenzene, is an organic compound belonging to the nitrobenzene family. It is a white crystalline solid with a molecular weight of 247.03 g/mol and a melting point of 69-71 °C. It is an important intermediate in the synthesis of many organic compounds, and is widely used in the pharmaceutical and agrochemical industries.
Scientific Research Applications
Synthesis of Medicinal Compounds:
- It serves as an intermediate in the synthesis of dofetilide, a medication for treating arrhythmia (Zhai Guang-xin, 2006).
Development of Analytical Methods:
- Methods for determining potentially genotoxic impurities, including 1-(bromomethyl)-4-nitrobenzene in pharmaceutical compounds like rizatriptan benzoate, have been developed using techniques such as GC–MS and LC–MS (N. Raman et al., 2017).
Material Science and Polymer Research:
- In the field of polymer solar cells, 1-Bromo-4-Nitrobenzene was used to improve electron transfer processes, enhancing the efficiency of these cells (G. Fu et al., 2015).
Electrochemical Studies:
- The compound's behavior as a radical anion in room temperature ionic liquids has been explored. This research suggests that the ionic solvent can promote the reactivity of the radical anion, potentially leading to new applications in electrochemistry (S. Ernst et al., 2013).
Chemical Synthesis Methods:
- It has been used as a reagent in the synthesis of various organic compounds, including quinolines and phenanthridines, via palladium-mediated Ullmann cross-coupling reactions (M. Banwell et al., 2004).
Mechanism of Action
Target of Action
Brominated compounds like this are often used in organic synthesis, particularly in carbon-carbon bond forming reactions .
Mode of Action
The mode of action of 4-Bromo-1-(bromomethyl)-2-nitrobenzene is likely to involve its interaction with a transition metal catalyst, such as palladium, in a process known as Suzuki–Miyaura (SM) cross-coupling . This reaction involves the transfer of an organoboron group from the boron reagent to the palladium catalyst, followed by the formation of a new carbon-carbon bond .
Result of Action
The result of the action of this compound is the formation of new carbon-carbon bonds, which can lead to the synthesis of a wide range of organic compounds . The exact molecular and cellular effects would depend on the specific context of its use.
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the SM coupling reaction is known to be exceptionally mild and functional group tolerant , suggesting that the compound may be stable under a variety of conditions.
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-bromo-1-(bromomethyl)-2-nitrobenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5Br2NO2/c8-4-5-1-2-6(9)3-7(5)10(11)12/h1-3H,4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NHSJBMQFFQYDGQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Br)[N+](=O)[O-])CBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5Br2NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50509230 | |
Record name | 4-Bromo-1-(bromomethyl)-2-nitrobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50509230 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
294.93 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
82420-34-6 | |
Record name | 4-Bromo-1-(bromomethyl)-2-nitrobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50509230 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Bromo-2-nitrobenzyl bromide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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